Cas no 2306277-56-3 (tert-butyl 6-ethynyl-3-azabicyclo[4.1.0]heptane-3-carboxylate)

• Product Name: tert-butyl 6-ethynyl-3-azabicyclo[4.1.0]heptane-3-carboxylate
• CAS No: 2306277-56-3
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5280748
• Update Time: 2026-03-09

tert-butyl 6-ethynyl-3-azabicyclo[4.1.0]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[4.1.0]heptane-3-carboxylic acid, 6-ethynyl-, 1,1-dimethylethyl ester
• tert-butyl 6-ethynyl-3-azabicyclo[4.1.0]heptane-3-carboxylate

• Inchi： 1S/C13H19NO2/c1-5-13-6-7-14(9-10(13)8-13)11(15)16-12(2,3)4/h1,10H,6-9H2,2-4H3
• InChI Key： XJLLVCIJEFPXMQ-UHFFFAOYSA-N
• SMILES： C12C(C#C)(C1)CCN(C(OC(C)(C)C)=O)C2

Additional information on tert-butyl 6-ethynyl-3-azabicyclo[4.1.0]heptane-3-carboxylate

Introduction to Tert-butyl 6-ethynyl-3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No: 2306277-56-3)

Tert-butyl 6-ethynyl-3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No: 2306277-56-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azabicycloalkanes, which are known for their unique structural properties and potential applications in drug development. The presence of both an ethynyl group and a tert-butyl ester moiety makes this molecule particularly intriguing for its synthetic versatility and biological activity.

The nomenclature of this compound provides valuable insights into its chemical structure. The term "azabicyclo[4.1.0]heptane" indicates a bicyclic structure containing seven carbon atoms, with one of the carbons replaced by a nitrogen atom, forming an azacycle. The "6-ethynyl" designation highlights the presence of an acetylenic group at the sixth carbon position, while the "3-carboxylate" suffix signifies the presence of a carboxylic acid esterified at the third carbon. This precise naming adheres to the International Union of Pure and Applied Chemistry (IUPAC) guidelines, ensuring clarity and consistency in chemical communication.

In recent years, there has been a growing interest in azabicycloalkanes due to their potential as pharmacophores in drug design. These compounds often exhibit favorable pharmacokinetic properties, including improved solubility and bioavailability, which are critical factors in the development of new therapeutic agents. The tert-butyl group in this molecule serves as a steric shield, protecting the reactive sites and influencing the overall conformation of the molecule. This can be particularly advantageous in designing molecules that require specific interactions with biological targets.

The ethynyl group is another key feature of this compound, offering opportunities for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. These reactions are widely used in synthetic organic chemistry to construct complex molecular architectures and have been successfully applied in the development of various pharmaceuticals. The combination of these functional groups makes Tert-butyl 6-ethynyl-3-azabicyclo[4.1.0]heptane-3-carboxylate a versatile building block for medicinal chemists.

Recent studies have explored the biological activity of azabicycloalkanes, particularly their potential as kinase inhibitors and antimicrobial agents. The unique three-dimensional structure of these compounds can mimic natural substrates or bind to specific pockets on enzymes, leading to potent inhibitory effects. For instance, derivatives of azabicycloalkanes have shown promising results in inhibiting tyrosine kinases, which are implicated in various diseases including cancer.

The tert-butyl ester moiety in Tert-butyl 6-ethynyl-3-azabicyclo[4.1.0]heptane-3-carboxylate can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid derivative. This reaction is often employed to probe the reactivity and stability of azabicycloalkanes under different conditions. Additionally, the carboxylic acid functionality can be further modified through esterification or amidation to produce a wide range of derivatives with tailored properties.

The synthesis of Tert-butyl 6-ethynyl-3-azabicyclo[4.1.0]heptane-3-carboxylate involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions such as alkylation and esterification. Advanced techniques such as transition metal-catalyzed reactions have also been employed to enhance synthetic efficiency.

In conclusion, Tert-butyl 6-ethynyl-3-azabicyclo[4.1.0]heptane-3-carboxylate is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for drug discovery and development. As our understanding of medicinal chemistry continues to evolve, compounds like this are likely to play an increasingly important role in the design of next-generation therapeutics.